Cas no 2172143-71-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid
• CAS No: 2172143-71-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6000444
• PubChem ID: 165812349
• Update Time: 2025-05-23

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid
• EN300-1516568
• 2172143-71-2
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-10-18(15-24(30)31)29-25(32)27(3,5-2)17-28-26(33)34-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PGRYFGLFJUXPJW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C(NC(CC(=O)O)CCC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid: A Comprehensive Overview

The compound with CAS No 2172143-71-2, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key component in peptide synthesis and protection strategies. The Fmoc group plays a pivotal role in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids during the synthesis process.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc derivatives in the creation of bioconjugates and drug delivery systems. These advancements underscore the versatility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid in modern chemical biology. The molecule's structure allows for precise control over peptide synthesis, making it an invaluable tool in both academic and industrial settings.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the coupling of the Fmoc group to the amino acid backbone and subsequent purification to ensure high purity. The use of advanced chromatographic techniques has significantly improved the yield and quality of this compound, making it more accessible for research and commercial applications.

In terms of applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid is widely used in peptide synthesis, particularly in the construction of complex polypeptides and proteins. Its role as a protecting group ensures that amino acids remain stable during synthesis, preventing unwanted side reactions. This property is crucial for producing high-quality peptides with defined sequences and functionalities.

Moreover, this compound has found applications in drug discovery efforts. Researchers have utilized Fmoc-containing peptides to design novel inhibitors for various enzymes, contributing to the development of potential therapeutic agents. The ability to modify and extend peptide chains using this compound has opened new avenues for exploring bioactive molecules with enhanced potency and selectivity.

Recent advancements in computational chemistry have also shed light on the structural properties of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid. Molecular modeling studies have revealed insights into its conformational flexibility and interaction patterns with other biomolecules. These findings are expected to guide future research into optimizing its use in peptide-based therapies.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}hexanoic acid is a critical component in modern peptide synthesis and drug discovery. Its unique structure and functional groups make it an indispensable tool for researchers aiming to develop innovative therapeutic agents. As advancements in chemical biology continue to unfold, this compound will undoubtedly play a central role in shaping future discoveries.